Cas no 898459-08-0 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide)
N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-2-fluorobenzamide
- N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide
-
- Inchi: 1S/C21H19FN2OS/c22-17-8-3-2-7-16(17)21(25)23-14-19(20-10-5-13-26-20)24-12-11-15-6-1-4-9-18(15)24/h1-10,13,19H,11-12,14H2,(H,23,25)
- InChI Key: XEAILEZWBJOISP-UHFFFAOYSA-N
- SMILES: C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)(=O)C1=CC=CC=C1F
N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2661-0023-2μmol |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-5μmol |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-10μmol |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-20μmol |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-1mg |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-2mg |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-3mg |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-4mg |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-5mg |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2661-0023-10mg |
N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl]-2-fluorobenzamide |
898459-08-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide
Professional Introduction to N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide (CAS No. 898459-08-0)
N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 898459-08-0, this molecule represents a fascinating intersection of organic chemistry and medicinal biology. Its unique structural features, comprising a benzamide core linked to an indole and thiophene moiety, make it a promising candidate for various therapeutic applications.
The compound's molecular structure is characterized by a series of interconnected heterocyclic rings, which contribute to its complex and diverse chemical properties. The presence of a fluorobenzamide group introduces a level of metabolic stability that is often sought after in drug development. This stability is crucial for ensuring that the active pharmaceutical ingredient (API) remains effective throughout the formulation process and in vivo conditions.
In recent years, there has been a growing interest in indole derivatives due to their potential biological activities. Indole-based compounds are known for their role in modulating various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific arrangement of atoms in N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide suggests that it may interact with multiple targets within these pathways, making it a versatile tool for research.
The incorporation of a thiophene moiety further enhances the compound's pharmacological profile. Thiophenes are well-documented for their antimicrobial, anti-inflammatory, and antioxidant properties. By combining thiophene with the indole scaffold, this molecule may exhibit synergistic effects that could lead to novel therapeutic strategies. For instance, studies have shown that indole-thiophene hybrids can exhibit significant activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation.
Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs). N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide serves as an excellent example of how modifications at specific positions within a molecule can dramatically alter its biological activity. The benzamide group, for instance, is known to enhance binding affinity to certain protein targets, while the fluorine atom can improve metabolic stability and bioavailability.
The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology, for example, indole derivatives have shown promise as chemopreventive agents and as components of combination therapies targeting resistant tumors. The dual functionality provided by the indole and thiophene moieties may allow this compound to modulate both extracellular signaling pathways and intracellular processes simultaneously.
In addition to its oncological potential, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yethyl)-florobenzamide may also find utility in addressing neurodegenerative diseases. Emerging evidence suggests that indole-based compounds can protect against oxidative stress and mitochondrial dysfunction, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. The presence of the fluorobenzamide group could further enhance its ability to cross the blood-brain barrier, improving its therapeutic efficacy.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, are often employed to construct the complex heterocyclic framework efficiently. These methods not only ensure high yields but also minimize unwanted side products, which is critical for pharmaceutical applications.
Evaluation of N-\*fluorobenzamide\* derivatives has revealed intriguing pharmacokinetic profiles. The fluorine atom's electronic properties influence both lipophilicity and metabolic stability, making it an attractive feature for drug design. Preclinical studies have demonstrated that compounds with similar structures exhibit prolonged half-lives and reduced clearance rates when compared to their non-fluorinated counterparts.
The growing body of research on N-\*N-(indolylmethyl)-N-\*-thienylmethyl)-\*-fluorobenzenesulfonylamide\* underscores its significance as a pharmacological scaffold. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency or selectivity against specific disease targets. This approach accelerates the discovery process and provides valuable insights into the molecular interactions governing biological activity.
In conclusion,N-\*benzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.N-\*fluorobenzamides\*-indole-thiophene hybrids represent an exciting frontier in medicinal chemistry with far-reaching implications for human health.
898459-08-0 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-2-fluorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)